![molecular formula C14H19IO2S B6246657 2-[(6-iodohexyl)sulfanyl]phenyl acetate CAS No. 217187-59-2](/img/no-structure.png)
2-[(6-iodohexyl)sulfanyl]phenyl acetate
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[(6-iodohexyl)sulfanyl]phenyl acetate involves the reaction of 2-mercaptophenol with 6-iodohexanol to form 2-[(6-iodohexyl)sulfanyl]phenol, which is then esterified with acetic anhydride to yield the final product.", "Starting Materials": [ "2-mercaptophenol", "6-iodohexanol", "acetic anhydride", "pyridine", "triethylamine", "dichloromethane", "sodium bicarbonate", "sodium sulfate" ], "Reaction": [ "Step 1: Dissolve 2-mercaptophenol (1.0 equiv) in dichloromethane and add triethylamine (1.2 equiv) and pyridine (0.1 equiv).", "Step 2: Add 6-iodohexanol (1.1 equiv) to the reaction mixture and stir at room temperature for 24 hours.", "Step 3: Add water to the reaction mixture and extract with dichloromethane.", "Step 4: Dry the organic layer over sodium sulfate and evaporate the solvent to obtain 2-[(6-iodohexyl)sulfanyl]phenol.", "Step 5: Dissolve 2-[(6-iodohexyl)sulfanyl]phenol (1.0 equiv) in dichloromethane and add acetic anhydride (1.1 equiv) and pyridine (0.1 equiv).", "Step 6: Stir the reaction mixture at room temperature for 24 hours.", "Step 7: Add water to the reaction mixture and extract with dichloromethane.", "Step 8: Wash the organic layer with sodium bicarbonate solution and water.", "Step 9: Dry the organic layer over sodium sulfate and evaporate the solvent to obtain 2-[(6-iodohexyl)sulfanyl]phenyl acetate." ] } | |
CAS RN |
217187-59-2 |
Product Name |
2-[(6-iodohexyl)sulfanyl]phenyl acetate |
Molecular Formula |
C14H19IO2S |
Molecular Weight |
378.3 |
Purity |
95 |
Origin of Product |
United States |
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